Cas no 913741-98-7 (3-Pyrrolidinecarboxylic acid, 1-[1,1'-bicyclohexyl]-2-yl-5-oxo-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 1-[1,1'-bicyclohexyl]-2-yl-5-oxo-
• CAS No: 913741-98-7
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• CID: 749252
• PubChem ID: 71423127
• Update Time: 2025-04-19

3-Pyrrolidinecarboxylic acid, 1-[1,1'-bicyclohexyl]-2-yl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-[1,1'-bicyclohexyl]-2-yl-5-oxo-
• 1-(2-cyclohexylcyclohexyl)-5-oxopyrrolidine-3-carboxylic acid
• DTXSID40842087
• 1-[[1,1'-Bi(cyclohexane)]-2-yl]-5-oxopyrrolidine-3-carboxylic acid
• 913741-98-7

• Inchi： 1S/C17H27NO3/c19-16-10-13(17(20)21)11-18(16)15-9-5-4-8-14(15)12-6-2-1-3-7-12/h12-15H,1-11H2,(H,20,21)
• InChI Key： QDGNDDSUXSBXMX-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1CCCCC1C1CCCCC1

Computed Properties

• Exact Mass: 293.19909372g/mol
• Monoisotopic Mass: 293.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.6Ų